1-Methoxy-3-(1-octynyl)benzene
Cat. No. B8504281
M. Wt: 216.32 g/mol
InChI Key: QZPVDANTDWOZDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07105707B2
Procedure details
The procedure was identical to Example 1, with the exception that 1-octyne (0.590 ml; 0.441 g; 4.00 mmol) was used as a substrate instead of phenylacetylene and 3-methoxybenzonitrile (0.245 ml; 0.266 g; 2.00 mmol) was used as a substrate instead of benzonitrile. GC analysis of the organic phase of the hydrolyzed reaction sample after 23 h at 65° C. showed the presence of 1.60 mmol (80% yield) of 1-methoxy-3-(1-octynyl)benzene and no remaining 3-methoxybenzonitrile in the reaction mixture.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[CH:1]#[C:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]C.C1(C#C)C=CC=CC=1.[CH3:17][O:18][C:19]1[CH:20]=[C:21]([CH:24]=[CH:25][CH:26]=1)[C:22]#N>C(#N)C1C=CC=CC=1>[CH3:17][O:18][C:19]1[CH:26]=[CH:25][CH:24]=[C:21]([C:22]#[C:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7])[CH:20]=1
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Inputs
Step One
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Quantity
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0.59 mL
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reactant
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Smiles
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C#CCCCCCC
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Step Two
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0 (± 1) mol
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reactant
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Smiles
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C1(=CC=CC=C1)C#C
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Step Three
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Quantity
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0.245 mL
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reactant
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Smiles
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COC=1C=C(C#N)C=CC1
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Step Four
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0 (± 1) mol
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solvent
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C(C1=CC=CC=C1)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Reaction Time |
23 h |
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product
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COC1=CC(=CC=C1)C#CCCCCCC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 1.6 mmol | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
